N-(2-{2-[3-(allyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(4-bromobenzyl)benzenesulfonamide

• Molecular Formula: C25H24BrN3O4S
• Molecular Weight: 542.4 g/mol
• IUPAC Name: 2-[benzenesulfonyl-[(4-bromophenyl)methyl]amino]-N-[(E)-(3-prop-2-enoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C25H24BrN3O4S/c1-2-15-33-23-8-6-7-21(16-23)17-27-28-25(30)19-29(18-20-11-13-22(26)14-12-20)34(31,32)24-9-4-3-5-10-24/h2-14,16-17H,1,15,18-19H2,(H,28,30)/b27-17+
• InChI Key: SYDXNLLHEVNKJA-WPWMEQJKSA-N
• Isomeric SMILES: C=CCOC1=CC=CC(=C1)/C=N/NC(=O)CN(CC2=CC=C(C=C2)Br)S(=O)(=O)C3=CC=CC=C3
• SMILES: C=CCOC1=CC=CC(=C1)C=NNC(=O)CN(CC2=CC=C(C=C2)Br)S(=O)(=O)C3=CC=CC=C3

Description

N-(2-{2-[3-(allyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(4-bromobenzyl)benzenesulfonamide, also known as BB-94, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to a class of molecules known as matrix metalloproteinase inhibitors, which have been shown to have a wide range of biological activities.

Mechanism of Action

N-(2-{2-[3-(allyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(4-bromobenzyl)benzenesulfonamide works by inhibiting the activity of matrix metalloproteinases, which are enzymes that are involved in the breakdown of extracellular matrix proteins. Matrix metalloproteinases play a key role in various biological processes, including tissue remodeling, angiogenesis, and inflammation. By inhibiting the activity of these enzymes, this compound can prevent the breakdown of extracellular matrix proteins and reduce the activity of inflammatory cells.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of matrix metalloproteinases in vitro and in vivo, which can lead to reduced tumor growth, reduced inflammation, and improved tissue repair. This compound has also been shown to reduce the activity of inflammatory cells, including neutrophils and macrophages, which play a key role in the inflammatory response.

Advantages and Limitations for Lab Experiments

N-(2-{2-[3-(allyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(4-bromobenzyl)benzenesulfonamide has several advantages for use in lab experiments. It is a potent and selective inhibitor of matrix metalloproteinases, which makes it a useful tool for investigating the role of these enzymes in various biological processes. This compound is also relatively stable and can be easily synthesized in large quantities. However, there are also some limitations to the use of this compound in lab experiments. It can be toxic at high concentrations, which can limit its use in certain experiments. This compound can also inhibit the activity of other enzymes, which can lead to off-target effects.

Future Directions

There are several future directions for the study of N-(2-{2-[3-(allyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(4-bromobenzyl)benzenesulfonamide. One area of interest is the development of more selective matrix metalloproteinase inhibitors that can target specific isoforms of these enzymes. Another area of interest is the use of this compound in combination with other therapies, such as chemotherapy or radiation therapy, to enhance their effectiveness. Finally, the development of new methods for the delivery of this compound, such as nanoparticles or liposomes, could improve its efficacy and reduce its toxicity.

Synthesis Methods

N-(2-{2-[3-(allyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(4-bromobenzyl)benzenesulfonamide can be synthesized using a variety of methods, including the reaction of 4-bromobenzylamine with 4-nitrobenzenesulfonyl chloride to produce 4-nitrobenzenesulfonamide. This intermediate is then reacted with N-(2-aminoethyl)-allylamine to produce the desired compound. Other methods include the reaction of 4-bromobenzylamine with N-(2-{2-[3-(allyloxy)benzylidene]hydrazino}-2-oxoethyl)benzenesulfonamide.

Scientific Research Applications

N-(2-{2-[3-(allyloxy)benzylidene]hydrazino}-2-oxoethyl)-N-(4-bromobenzyl)benzenesulfonamide has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-tumor, anti-inflammatory, and anti-angiogenic effects. This compound has been used in various studies to investigate the role of matrix metalloproteinases in cancer, inflammation, and angiogenesis. It has also been used to study the effects of matrix metalloproteinase inhibitors on wound healing and tissue repair.